Cas no 410538-30-6 (2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

• Product Name: 2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• CAS No: 410538-30-6
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 3976430
• PubChem ID: 10397859
• Update Time: 2025-04-22

2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3(2H,4H)-Isoquinolinedione, 2-(2-propynyl)-
• 2-(2-propynyl)-1,3(2H,4H)-isoquinolinedione
• 992-995-1
• KRA53830
• G23127
• EN300-115930
• 2-(prop-2-yn-1-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• 410538-30-6
• 2-prop-2-ynyl-4H-isoquinoline-1,3-dione

• Inchi： 1S/C12H9NO2/c1-2-7-13-11(14)8-9-5-3-4-6-10(9)12(13)15/h1,3-6H,7-8H2
• InChI Key： YZYPZVSAWSEQEP-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C(N1CC#C)=O

Computed Properties

• Exact Mass: 199.063328530g/mol
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones